Cas no 1555898-32-2 (6-cyclohexylpiperidine-3-carboxylic acid)

• Product Name: 6-cyclohexylpiperidine-3-carboxylic acid
• CAS No: 1555898-32-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6201726
• PubChem ID: 83916848
• Update Time: 2025-06-14

6-cyclohexylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyclohexylpiperidine-3-carboxylic acid
• EN300-1478083
• 1555898-32-2

• Inchi： 1S/C12H21NO2/c14-12(15)10-6-7-11(13-8-10)9-4-2-1-3-5-9/h9-11,13H,1-8H2,(H,14,15)
• InChI Key： NXAYXNDUQHLYJA-UHFFFAOYSA-N
• SMILES： OC(C1CNC(CC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 6-cyclohexylpiperidine-3-carboxylic acid

Comprehensive Overview of 6-cyclohexylpiperidine-3-carboxylic acid (CAS No. 1555898-32-2): Properties, Applications, and Research Insights

6-cyclohexylpiperidine-3-carboxylic acid (CAS No. 1555898-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines a cyclohexyl group with a carboxylic acid functionality, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₂H₂₁NO₂, and precise stereochemistry contribute to its potential in designing bioactive molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 6-cyclohexylpiperidine-3-carboxylic acid. Researchers frequently search for "piperidine-based building blocks" or "carboxylic acid derivatives in medicinal chemistry," reflecting its relevance in fragment-based drug design. The compound’s hydrogen-bonding capacity and lipophilic character make it valuable for optimizing pharmacokinetic properties, aligning with current demands for orally bioavailable drugs.

From a synthetic perspective, CAS No. 1555898-32-2 serves as a key precursor for heterocyclic modifications. Its cyclohexyl moiety enhances conformational rigidity, a feature often explored in CNS-targeting therapeutics—a hot topic given the rising focus on neurodegenerative diseases. Analytical techniques like NMR spectroscopy and HPLC purity analysis are critical for characterizing this compound, addressing common queries about "how to verify 6-cyclohexylpiperidine-3-carboxylic acid purity."

In material science, this compound’s amphiphilic nature sparks interest for supramolecular assembly applications. Sustainability-conscious researchers also investigate its potential in biodegradable polymer synthesis, tying into broader discussions about eco-friendly chemical alternatives. Regulatory-compliant handling protocols are essential, though it’s classified as non-hazardous under standard safety assessments.

The commercial availability of 6-cyclohexylpiperidine-3-carboxylic acid through specialty chemical suppliers meets growing demand from high-throughput screening labs. Patent analyses reveal its use in protease inhibitor scaffolds and allosteric modulator development, answering frequent searches about "piperidine carboxylate applications in drug design." Ongoing studies explore its metabolic stability and toxicity profiles, crucial for hit-to-lead optimization workflows.

For synthetic chemists, the compound’s crystallization behavior and salt formation tendencies are practical considerations. Recent publications highlight its role in creating spirocyclic architectures—a trending area in fragment-based lead discovery. Computational chemists model its conformational energy landscape to predict protein-ligand interactions, addressing popular queries about "3D modeling of cyclohexylpiperidine derivatives."

Quality control of CAS 1555898-32-2 involves stringent residual solvent analysis and chiral purity verification, reflecting industry standards for GMP intermediates. Its stability under various pH conditions makes it suitable for prodrug development, another frequently searched topic in preclinical research circles. The compound’s logP value and pKa data are often requested parameters for ADMET prediction models.

Emerging applications include its use in metal-organic frameworks (MOFs) for selective molecular recognition, connecting to nanotechnology trends. As interest grows in targeted drug delivery systems, the carboxylate group of this piperidine derivative enables bioconjugation strategies—a subject of numerous recent PubMed citations. These multidisciplinary uses position 6-cyclohexylpiperidine-3-carboxylic acid as a compound bridging traditional organic chemistry with cutting-edge therapeutic innovations.